Cas no 880404-60-4 (5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate)

• Product Name: 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate
• CAS No: 880404-60-4
• MF: C₁₅H₁₀FNO₃S
• MW: 303.30820608139
• CID: 5949695
• PubChem ID: 16870177
• Update Time: 2025-06-09

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate
• (5-thiophen-2-yl-1,2-oxazol-3-yl)methyl 3-fluorobenzoate
• [5-(thiophen-2-yl)-1,2-oxazol-3-yl]methyl 3-fluorobenzoate
• 880404-60-4
• F2496-0948
• (5-(thiophen-2-yl)isoxazol-3-yl)methyl 3-fluorobenzoate
• AKOS024652927

• Inchi： 1S/C15H10FNO3S/c16-11-4-1-3-10(7-11)15(18)19-9-12-8-13(20-17-12)14-5-2-6-21-14/h1-8H,9H2
• InChI Key： YPLAEEVIVVQHPH-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2SC=CC=2)ON=1)(=O)C1=CC=CC(F)=C1

Computed Properties

• Exact Mass: 303.03654252g/mol
• Monoisotopic Mass: 303.03654252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate

5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate (CAS No. 880404-60-4): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate, identified by its CAS number 880404-60-4, represents a significant advancement in the realm of chemical and pharmaceutical research. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential applications in drug discovery and material science. The presence of both thiophene and oxazole moieties, coupled with a fluorobenzoyl group, endows this molecule with distinct electronic and steric properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating heterocyclic scaffolds, owing to their inherent biological activity and tunable pharmacokinetic profiles. The thiophen-2-yl substituent in this compound contributes to its aromaticity and potential for interactions with biological targets, while the 1,2-oxazol-3-ylmethyl moiety introduces a polarized carbon center that can enhance binding affinity. These structural elements are particularly relevant in the context of modern drug design, where optimizing molecular interactions at the atomic level is paramount.

The 3-fluorobenzoate component of the molecule adds another layer of complexity, as fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and receptor binding. In particular, fluorinated benzoates have been extensively studied for their role in enhancing drug bioavailability and reducing degradation by enzymatic pathways. This feature makes 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate an intriguing candidate for further investigation into its potential as a pharmacophore or intermediate in synthetic chemistry.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry due to their broad spectrum of biological activities. Oxazoles are known to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects, depending on their structural modifications. The incorporation of an oxazol-3-ylmethyl group into this compound suggests that it may possess similar therapeutic potential, although this remains to be fully elucidated through rigorous experimental validation.

Moreover, the combination of a thiophene ring with an oxazole moiety creates a system with delocalized π-electrons, which can influence its electronic properties and reactivity. Such systems are often explored for their potential in organic electronics and photopharmacology, where tuning electron delocalization can lead to novel functional materials or photoactive compounds. This dual functionality makes 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate a versatile building block for interdisciplinary research.

In the context of drug discovery pipelines, this compound exemplifies the growing trend toward rational molecular design based on structural motifs that have demonstrated success in previous applications. The use of computational modeling and high-throughput screening has accelerated the identification of promising candidates like 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate, enabling researchers to prioritize molecules with favorable physicochemical properties early in the discovery process.

One particularly noteworthy aspect of this compound is its potential role as an intermediate in the synthesis of more complex pharmacologically active agents. The presence of both reactive sites—the oxazole methylene group and the benzoate ester—provides opportunities for further functionalization through various chemical transformations. For instance, nucleophilic substitution or transesterification reactions could yield derivatives with altered biological profiles or improved solubility characteristics.

The relevance of fluorinated aromatic compounds cannot be overstated in contemporary pharmaceutical research. The introduction of fluorine atoms into benzene rings has been shown to enhance binding affinity to proteins by increasing lipophilicity and reducing hydrogen bonding while maintaining electronic properties similar to those of hydrogen atoms. This phenomenon is particularly evident in kinase inhibitors and other targeted therapies where subtle changes in molecular structure can significantly impact therapeutic efficacy.

As computational methods advance, so too does our ability to predict the behavior of complex molecules like 5-(thiophen-2-yl)-1,2-oxazol-3-ylmethyl 3-fluorobenzoate before experimental synthesis. Techniques such as molecular dynamics simulations and quantum mechanical calculations allow researchers to probe interactions at a level not previously achievable without extensive wet chemistry experimentation. This synergy between computational chemistry and experimental validation is critical for accelerating the development pipeline.

The oxazole ring itself is a privileged scaffold that has been extensively explored for its versatility in medicinal chemistry applications. Its five-membered structure allows for multiple substitution patterns while maintaining stability under various reaction conditions—a desirable trait when designing lead compounds intended for further optimization through structure-based drug design approaches.

In conclusion,5-(thiophen-2-yli)-1,₂-oxazol